Cas no 147676-99-1 (Nitrodenafil)

• Product Name: Nitrodenafil
• CAS No: 147676-99-1
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 1060066
• PubChem ID: 135566056
• Update Time: 2025-11-01

Nitrodenafil Chemical and Physical Properties

Names and Identifiers

• Nitrodenafil
• 5-(2-ethoxy-5-nitrophenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-(2-Ethoxy-5-nitrophenyl)-1,6-dihydro-1-Methyl-3-propyl-7H-pyrazolo[4,3-d]pyriMidin-7-one
• J-008387
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-nitrophenyl)-1,4-dihydro-1-methyl-3-propyl-
• 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• UNII-5P17UA8F92
• 5-(2-ethoxy-5-nitrophenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-nitrophenyl)-1,6-dihydro-1-methyl-3-propyl-
• 5P17UA8F92
• 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
• JMINGHHRIRWKPP-UHFFFAOYSA-N
• 147676-99-1
• starbld0013488
• MFCD21363817
• 5-(2-Ethoxy-5-nitrophenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• NS00015012
• 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one
• SCHEMBL7950829
• 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID00611630
• Q27262667
• 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-(2-ethoxy-5-nitrophenyl)-1,6-dihydro-1-methyl-3-propyl-; 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-(2-ethoxy-5-nitrophenyl)-1,4-dihydro-1-methyl-3-propyl- (9CI); 5-(2-Ethoxy-5-nitrophenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• SY394053

• Inchi： 1S/C17H19N5O4/c1-4-6-12-14-15(21(3)20-12)17(23)19-16(18-14)11-9-10(22(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,18,19,23)
• InChI Key： JMINGHHRIRWKPP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C1NC(C2=C(C(CCC)=NN2C)N=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.14400
• Monoisotopic Mass: 357.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 118.62000
• LogP: 3.10620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Nitrodenafil

Professional Introduction to Nitrodenafil (CAS No. 147676-99-1)

Nitrodenafil, a compound with the chemical identifier CAS No. 147676-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and potential therapeutic applications. The synthesis and characterization of Nitrodenafil have been subjects of extensive research, leading to a deeper understanding of its pharmacological properties and mechanisms of action.

The molecular framework of Nitrodenafil incorporates a nitro group, which is a key structural feature that contributes to its distinct chemical behavior. This nitro group plays a crucial role in modulating the compound's interaction with biological targets, particularly enzymes and receptors involved in vascular function and signal transduction. Recent studies have highlighted the importance of such functional groups in enhancing the efficacy and selectivity of pharmacological agents.

In the context of contemporary pharmaceutical research, Nitrodenafil has been investigated for its potential in treating various cardiovascular and pulmonary disorders. The compound's ability to interact with cyclic guanosine monophosphate (cGMP) pathways suggests its utility in modulating blood flow and pressure regulation. This mechanism is particularly relevant in conditions such as hypertension and angina pectoris, where precise control over vascular tone is essential.

One of the most compelling aspects of Nitrodenafil is its structural similarity to well-known phosphodiesterase type 5 (PDE5) inhibitors, such as sildenafil. However, Nitrodenafil exhibits distinct pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further development. Research has demonstrated that the nitro group enhances the compound's solubility and bioavailability, thereby improving its overall therapeutic potential.

The synthesis of Nitrodenafil involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, have been employed to construct the desired molecular architecture. These synthetic routes not only highlight the ingenuity of modern organic chemistry but also underscore the importance of process optimization in drug development.

From a biochemical perspective, Nitrodenafil's interaction with biological targets has been extensively studied using computational modeling and experimental techniques. X-ray crystallography has provided insights into how the compound binds to its receptors, offering a detailed understanding of its molecular recognition processes. These structural insights have paved the way for rational drug design approaches, enabling the development of more potent and selective analogs.

The pharmacological profile of Nitrodenafil has been evaluated through preclinical studies that assess its efficacy in animal models of cardiovascular disease. Initial results indicate that the compound effectively reduces blood pressure and improves myocardial perfusion without significant side effects. These findings are particularly encouraging given the growing demand for safer alternatives to existing treatments.

As research progresses, Nitrodenafil is being explored for additional therapeutic applications beyond its primary indications. Preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. This broadens the scope of potential uses for this innovative compound.

The regulatory landscape for Nitrodenafil is currently under review by pharmaceutical authorities worldwide. Given its promising preclinical data, regulatory agencies are expected to expedite the approval process for clinical trials. This underscores the growing interest in novel compounds like Nitrodenafil that offer significant therapeutic advantages over existing agents.

In conclusion, Nitrodenafil (CAS No. 147676-99-1) represents a groundbreaking advancement in pharmaceutical chemistry with far-reaching implications for patient care. Its unique molecular structure, combined with its potent pharmacological effects, positions it as a key player in the treatment of cardiovascular and pulmonary disorders. As research continues to uncover new applications for this compound, it is poised to make a substantial impact on modern medicine.